![molecular formula C21H25N3O7S2 B2990711 Ethyl 2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)-5-nitrothiophene-3-carboxylate CAS No. 477537-16-9](/img/structure/B2990711.png)
Ethyl 2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)-5-nitrothiophene-3-carboxylate
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Description
Ethyl 2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)-5-nitrothiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H25N3O7S2 and its molecular weight is 495.57. The purity is usually 95%.
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Scientific Research Applications
Carboxyl-Group Protection in Peptide Synthesis
Research by Amaral (1969) indicates that the 2-(p-nitrophenylthio)ethyl group, similar in function to elements in Ethyl 2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)-5-nitrothiophene-3-carboxylate, can be used for carboxyl-group protection in peptide synthesis. This group can be selectively removed, showcasing its potential in precise synthetic processes (Amaral, 1969).
Development of Heterocyclic Systems
Santo et al. (1998) explored the synthesis of complex heterocyclic systems involving nitrothiophene derivatives, similar to this compound. This research contributes to the understanding of constructing sophisticated molecular structures, which could be beneficial in various chemical applications (Santo, Costi, Massa, & Artico, 1998).
Unique Properties in Chemical Synthesis
The study by Nakayama et al. (1998) on the synthesis of compounds with unique properties, such as hexaselenacyclooctane, shows the potential of using complex molecules like this compound in the creation of novel chemical entities. These entities could have unique reactivities and applications in various fields of chemistry (Nakayama, Akiyama, Sugihara, & Nishio, 1998).
Radio Sensitizers and Bioreductively Activated Cytotoxins
Threadgill et al. (1991) synthesized a series of nitrothiophene derivatives with potential applications as radiosensitizers and cytotoxins. Compounds similar to this compound could serve in developing treatments for cancer by enhancing the effectiveness of radiotherapy or acting as bioreductive agents (Threadgill, Webb, O'Neill, Naylor, Stephens, Stratford, Cole, Adams, & Fielden, 1991).
properties
IUPAC Name |
ethyl 2-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]-5-nitrothiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O7S2/c1-4-31-21(26)17-10-18(24(27)28)32-20(17)22-19(25)15-5-7-16(8-6-15)33(29,30)23-11-13(2)9-14(3)12-23/h5-8,10,13-14H,4,9,11-12H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYSKXVGAZABUSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CC(CC(C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O7S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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